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Compound of Interest

Compound Name: Pro-Gly

Cat. No.: B089221 Get Quote

Essential Safety and Handling Guide for Pro-Gly
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the dipeptide Pro-Gly (L-prolyl-glycine) in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant handling of this chemical.

Immediate Safety Precautions
While Pro-Gly is not classified as a hazardous substance, it is crucial to handle it with the care

afforded to all laboratory chemicals, as its toxicological properties have not been thoroughly

investigated.[1] Adherence to standard laboratory safety practices is mandatory.

Personal Protective Equipment (PPE):

The following PPE is required when handling Pro-Gly, particularly in its powder form, to

minimize exposure.
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PPE Component Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and accidental

splashes.

Hand Protection
Chemical-resistant gloves

(Nitrile recommended).

Prevents skin contact. Nitrile

gloves offer good resistance to

a variety of chemicals.

Body Protection A standard laboratory coat.
Protects skin and clothing from

spills.

Respiratory Protection

Type N95 (US) respirator or

work in a ventilated fume

hood.

Avoids inhalation of the

powder.[2]

Emergency First Aid:

Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.[1]

Skin Contact
Wash the affected area with copious amounts of

water.[1]

Eye Contact Flush eyes with plenty of water.[1]

Ingestion Wash out the mouth with water.[1]

Operational Plan: From Receipt to Use
A systematic workflow is critical for the safe and effective use of Pro-Gly in experimental

settings.
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Pro-Gly Handling Workflow

Storage Conditions

Solution Preparation

Experimental Use

Disposal Protocol

Receiving and Storage

Preparation of Solutions

Equilibrate to room temperature before opening.

Store at -20°C in a tightly sealed container.

Experimental HandlingWeighing

Waste Disposal Suitable for cell culture applications.

Collect in a labeled chemical waste container.

Dissolving

Contact Environmental Health & Safety (EHS) for pickup.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Pro-Gly from receipt to disposal.
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Experimental Protocol: Handling and Solution
Preparation
This protocol outlines the steps for safely preparing a Pro-Gly solution.

Materials:

Pro-Gly powder

Appropriate solvent (e.g., sterile water)

Personal Protective Equipment (as specified in the table above)

Calibrated analytical balance

Spatula

Weighing paper or boat

Volumetric flask

Pipettes

Vortex mixer or sonicator

Procedure:

Preparation: Before starting, ensure you are wearing the appropriate PPE. All handling of

Pro-Gly powder should be conducted in a chemical fume hood to minimize inhalation risk.

Equilibration: Allow the sealed container of Pro-Gly to equilibrate to room temperature

before opening to prevent condensation.

Weighing:

Place a clean weighing paper or boat on the analytical balance and tare.

Carefully use a clean spatula to weigh the desired amount of Pro-Gly powder.
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Record the exact weight.

Dissolution:

Transfer the weighed Pro-Gly powder to a volumetric flask.

Add a portion of the desired solvent (e.g., sterile water) to the flask. Pro-Gly is soluble in

water.

Gently swirl the flask to dissolve the powder. A vortex mixer or sonicator can be used to

aid dissolution.

Once dissolved, add the solvent to the final desired volume.

Storage of Solution: For reconstituted solutions, it is recommended to aliquot into single-use

volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C. For

short-term storage (up to one week), solutions can be kept at 2-8°C.

Disposal Plan
Proper disposal of Pro-Gly and any contaminated materials is essential to ensure laboratory

safety and environmental responsibility.

Waste Segregation and Collection:

Solid Waste: Unused or expired solid Pro-Gly, as well as contaminated consumables such

as weighing paper, pipette tips, and gloves, should be collected in a designated solid

chemical waste container.

Liquid Waste: Unused Pro-Gly solutions should be collected in a designated liquid chemical

waste container.

Labeling: All waste containers must be clearly labeled with the full chemical name ("Pro-Gly"

or "L-prolyl-glycine") and the date.

Segregation: Do not mix Pro-Gly waste with other waste streams unless explicitly permitted

by your institution's Environmental Health & Safety (EHS) guidelines.
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Disposal Procedure:

Collection: Place all solid and liquid waste into their respective, clearly labeled, leak-proof

waste containers.

Storage: Store the sealed waste containers in a designated and secure waste accumulation

area within the laboratory.

Professional Disposal: Contact your institution's EHS office to arrange for the pickup and

disposal of the chemical waste. This will be handled by a licensed hazardous waste disposal

service. Do not pour Pro-Gly solutions down the drain.

Signaling Pathways and Logical Relationships
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling Pro-Gly.
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PPE Selection for Pro-Gly Handling

Start: Handling Pro-Gly

Is it in powder form?

Is it in solution?

No

Required PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

- N95 Respirator (or Fume Hood)

Yes

Required PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate PPE based on the physical form of Pro-Gly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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